Cas no 83863-68-7 (4-Piperidinecarboxylicacid, 3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, trans-(-)- (9CI))

• Product Name: 4-Piperidinecarboxylicacid, 3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, trans-(-)- (9CI)
• CAS No: 83863-68-7
• MF: C₂₀H₂₃NO₄S
• MW: 373.465924501419
• CID: 727193
• PubChem ID: 44145223
• Update Time: 2025-04-19

4-Piperidinecarboxylicacid, 3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, trans-(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylicacid, 3-methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-, trans-(-)- (9CI)
• (3R,4S)-3-Methyl-1-[(4-methylphenyl)sulfonyl]-4-phenyl-4-piperidi necarboxylic acid
• trans-(-)-3-methyl-4-phenyl-1-(p-tolylsulphonyl)piperidine-4-carboxylic acid
• EINECS 281-133-3
• DTXSID401003984
• 83898-34-4
• 3-Methyl-1-(4-methylbenzene-1-sulfonyl)-4-phenylpiperidine-4-carboxylic acid
• trans-(1)-3-Methyl-4-phenyl-1-(p-tolylsulphonyl)piperidine-4-carboxylic acid
• EINECS 281-243-1
• 83863-68-7
• NS00060869

• Inchi： 1S/C20H23NO4S/c1-15-8-10-18(11-9-15)26(24,25)21-13-12-20(19(22)23,16(2)14-21)17-6-4-3-5-7-17/h3-11,16H,12-14H2,1-2H3,(H,22,23)/t16-,20-/m0/s1
• InChI Key： VKTWPLWQOOMXID-JXFKEZNVSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC[C@@](C(=O)O)(C2C=CC=CC=2)[C@@H](C)C1)(=O)=O

Computed Properties

• Exact Mass: 373.13477939g/mol
• Monoisotopic Mass: 373.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų